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Compound Name:
bromophenyl)-isoxazole

CAS No.: 1231243-94-9

Cat. No.: B1383766

Get Quote

Executive Summary

The Structural Challenge: 3-(2-bromophenyl) isoxazoles represent a privileged scaffold in
medicinal chemistry, particularly for COX-2 inhibition and antimicrobial applications.[1]
However, the ortho-bromo substituent introduces a critical steric clash with the isoxazole core,
forcing the biaryl system out of planarity. This "ortho-effect” creates a chiral axis
(atropisomerism potential) and specific halogen-bonding motifs that define the molecule's solid-
state stability and bioavailability.[1]

The Solution: While NMR and DFT provide solution-state and theoretical insights, Single
Crystal X-ray Diffraction (SC-XRD) remains the only technique capable of unambiguously
resolving the torsion angle (

) and the supramolecular halogen-bonding network driven by the bromine atom.

Part 1: The Structural Challenge & Comparative
Analysis
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The "Ortho-Twist" Problem

In 3-phenylisoxazole, the rings can achieve near-planarity to maximize

-conjugation.[1] Introducing a bromine atom at the 2-position (ortho) creates significant steric

hindrance.[1]

o Consequence: The phenyl ring rotates relative to the isoxazole to relieve strain.

o Why it matters: This torsion angle determines whether the molecule fits into a protein binding

pocket.

Feature

Crystallography (SC-
XRD)

NMR Spectroscopy
(NOESY/ROESY)

Computational
Modeling (DFT)

Torsion Angle (

)

Definitive. Direct
observation of the

frozen conformation.

Ambiguous. Fast
rotation on NMR

timescale leads to

Predictive. Calculates
energy minima but

ignores packing

[1] averaged signals.[1] forces.[1]
Yes. Anomalous
scattering of Br allows  No. Requires chiral
Absolute o )
) ] absolute structure derivatization or shift N/A.
Configuration o
determination (Flack reagents.[1]
parameter).[1]
High Resolution. Low Resolution. Theoretical.

Intermolecular

Interactions

Maps Halogen bonds
(C-Br[1]-*N/O) and

-stacking.

Inferred from
concentration-
dependent shifts.[1]

Visualized via ESP
maps but requires

validation.

Sample State

Solid (Crystal

required).

Solution (Deuterated

solvent).[1]

Gas phase or

solvation model.[1]

Decision Logic for Structural Validation
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The following decision tree illustrates when to deploy SC-XRD versus alternative methods for
this specific scaffold.

Start: 3-(2-bromophenyl) Isoxazole Sample

Is Sample >95% Pure?

Run 1H/13C NMR
(Confirm Chemical Identity)

Critical Question:
Precise Torsion Angle Needed?

Yes (Binding/Packing study)

Can you grow single crystals? No (General screening)

No (Amorphous)

Run SC-XRD Run DFT (B3LYP/6-31G*)
(Mo Source preferred for Br) + NOESY NMR

Output: Precise Torsion,
Halogen Bonding, Packing

Output: Averaged Solution State

Click to download full resolution via product page

Figure 1: Decision matrix for selecting structural validation methods. SC-XRD is prioritized
when precise conformational data is required for Structure-Activity Relationship (SAR) studies.

[1]
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Part 2: Experimental Protocol (SC-XRD)

Objective: Obtain high-quality diffraction data to resolve the C3-C1' torsion angle and bromine-
mediated halogen bonding.

Crystallization Strategy

Brominated isoxazoles are often lipophilic.[1] Standard slow evaporation is effective, but the
solvent choice is critical to avoid disorder.

Solvent System: Dissolve 20 mg of the compound in Dichloromethane (DCM) (good
solubility).

e Antisolvent: Layer n-Hexane or Heptane (3:1 ratio) carefully on top.[1]

» Condition: Store at 4°C in a vibration-free environment. The heavy Br atom aids in nucleation
but can cause twinning if growth is too rapid.

o Target: Block-like colorless crystals (
mm).

Data Collection & Refinement[1]

» Radiation Source:Molybdenum (Mo-K

A).[1]

o Why: Although Copper (Cu) provides higher flux, Bromine has a high absorption
coefficient. Mo radiation minimizes absorption errors (

) and allows for better transmission through the crystal, yielding more accurate bond
lengths.

o Temperature:100 K (Cryostream).[1]
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o Why: Freezing thermal motion is essential to resolve the electron density of the isoxazole
ring atoms (N vs. O) which have similar scattering factors.

o Strategy: Collect a complete sphere of data (redundancy > 4.0) to ensure accurate
anomalous scattering corrections.

Workflow Diagram

1. Crystal Growth 2. Mounting 3. Data Collection 4. Structure Solution 5. Refinement > 6. Validation
(DCM/Hexane) (MiTeGen loop, 100K) (Mo-Ka, 26 max = 55°) (SHELXT - Intrinsic Phasing) (SHELXL - Least Squares) (CheckCIF / Hirshfeld)

Click to download full resolution via product page

Figure 2: Linear workflow for the crystallographic characterization of brominated isoxazoles.

Part 3: Structural Insights & Data Interpretation[1]

When analyzing the structure of a 3-(2-bromophenyl) isoxazole, focus on these three specific
metrics.

The Torsion Angle (Steric Lock)

The angle between the isoxazole plane (O1-N2-C3-C4-C5) and the phenyl ring (C1'-C6') is the
critical parameter.[1]

o Expected Value:

 Significance: A value < 20° indicates crystal packing forces are overcoming the steric strain.
[1] A value > 45° suggests the Br atom is forcing a decoupling of the

-systems.

Halogen Bonding (The "Performance" Metric)

Bromine is a "Type II" halogen bond donor. In the crystal lattice, look for the "sigma-hole"
interaction where the head of the Br atom points toward a Lewis base (N or O of a neighboring
iIsoxazole).
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Experimental Data Table (Representative Values):

Interaction Typical .
Parameter . Angle (°) Interpretation
Type Distance (A)
Strong,
directional
C-Br[1][2]---N Halogen Bond 2.90-3.10 165 -175 interaction
stabilizing the
lattice.
Weaker than
Br[1]-N, but
C-Br[1]---O Halogen Bond 3.00 - 3.20 150 - 170 )
common in
isoxazoles.
Weak auxiliary
C-H---O Hydrogen Bond 2.30-2.60 120 - 150

interactions.[1]

Hirshfeld Surface Analysis

To validate that the crystal structure represents the bulk material properties, generate Hirshfeld

surfaces (using CrystalExplorer).
¢ Red spots on

surface: Indicate strong contacts (Halogen bonds).[1]

o Fingerprint Plot: The Br---N interactions will appear as distinct "spikes" in the bottom right/left
of the 2D plot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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